![molecular formula C8H6N4O2 B1441324 6-Formylpyrazolo[1,5-a]pyrimidine-3-carboxamide CAS No. 1269151-56-5](/img/structure/B1441324.png)
6-Formylpyrazolo[1,5-a]pyrimidine-3-carboxamide
Overview
Description
6-Formylpyrazolo[1,5-a]pyrimidine-3-carboxamide (6-F-PZP) is an organic compound belonging to the class of pyrazolopyrimidines. It is an important building block in the synthesis of a wide range of organic molecules and has been widely used in the fields of medicinal chemistry, biochemistry, and material science. 6-F-PZP has been extensively studied for its potential applications in the synthesis of biologically active compounds, and its use in medicinal and pharmaceutical research.
Scientific Research Applications
Anticancer Activity
Pyrazolo[1,5-a]pyrimidines, including 6-Formylpyrazolo[1,5-a]pyrimidine-3-carboxamide, have been studied for their anticancer activity . For instance, thiazolopyrimidine derivatives displayed excellent anticancer activity against human cancer cell lines and primary CLL cells . They led to cell death by apoptosis as they inhibited the CDK enzyme .
Antifungal Activities
Compounds of the pyrazolo[1,5-a]pyrimidine family have shown significant antifungal activities . The compounds were tested against various fungi including C. albicans, A. niger, A. fumigates, P. chrysogenum, and F. oxysporum .
Inhibitory Activity
Certain pyrazolo[1,5-a]pyrimidine compounds have shown significant inhibitory activity . For example, compounds 14, 13, and 15 showed significant inhibitory activity with IC50 values of 0.057 ± 0.003, 0.081 ± 0.004, and 0.119 ± 0.007 μM, respectively .
Optical Applications
A family of pyrazolo[1,5-a]pyrimidines has been identified as strategic compounds for optical applications . They possess key characteristics such as simpler and greener synthetic methodology and tunable photophysical properties .
Structural Modifications
The main synthesis route of pyrazolo[1,5-a]pyrimidines allows versatile structural modifications at positions 2, 3, 5, 6, and 7 . This is achieved via the cyclocondensation reaction of 1,3-biselectrophilic compounds with NH-3-aminopyrazoles as 1,3-bisnucleophilic systems .
Commercial Availability
6-Formylpyrazolo[1,5-a]pyrimidine-3-carboxamide is commercially available and can be purchased from various chemical suppliers . This facilitates its use in various scientific research applications.
Mechanism of Action
Target of Action
Pyrazolo[1,5-a]pyrimidines, a class of compounds to which 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxamide belongs, have been found to have various biological applications, including medicinal and pharmaceutical uses .
Biochemical Pathways
Pyrazolo[1,5-a]pyrimidines have been found to be involved in various biological applications, suggesting that they may interact with multiple biochemical pathways .
Result of Action
Related compounds have shown antimicrobial properties, suggesting that 6-formylpyrazolo[1,5-a]pyrimidine-3-carboxamide may have similar effects .
properties
IUPAC Name |
6-formylpyrazolo[1,5-a]pyrimidine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N4O2/c9-7(14)6-2-11-12-3-5(4-13)1-10-8(6)12/h1-4H,(H2,9,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTSNCTFMMWKAIA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=C(C=NN21)C(=O)N)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Formylpyrazolo[1,5-a]pyrimidine-3-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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